Cas no 68857-86-3 (1-(4-ethylphenyl)-2-methylpropan-1-one)

1-(4-Ethylphenyl)-2-methylpropan-1-one is an aromatic ketone characterized by its distinct molecular structure, featuring an ethyl-substituted phenyl ring and a branched alkyl chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure ensures consistent reactivity, making it valuable for controlled reactions such as Grignard additions or reductions. The ethyl and methyl substituents enhance its solubility in organic solvents, facilitating its use in diverse synthetic pathways. High purity grades are available to meet stringent application requirements, ensuring minimal side reactions and optimal yields in complex syntheses.

1-(4-ethylphenyl)-2-methylpropan-1-one structure

68857-86-3 structure

Product Name:1-(4-ethylphenyl)-2-methylpropan-1-one

CAS No:68857-86-3

MF:C₁₂H₁₆O

MW:176.254843711853

CID:832681

PubChem ID:13570280

Update Time:2025-05-28

1-(4-ethylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Propanone, 1-(4-ethylphenyl)-2-methyl-
- 1-(4-Ethylphenyl)-2-methyl-1-propanone
- 1-(4-ETHYL-PHENYL)-2-METHYL-PROPAN-1-ONE
- 1-(4-ethylphenyl)-2-Methylpropan-1-one
- 1-(4-Aethyl-phenyl)-2-methyl-propan-1-on
- 4-ethylisobutyrophenone
- CTK0E5223
- N-Phenacyl-4-ethylpyridiniumbromid
- p-ethylisobutyrophenone
- p-Ethyl-N-phenacylpyridiniumbromid
- p-ethylphenyl isopropyl ketone
- Pyridinium, 4-ethyl-1-(2-oxo-2-phenylethyl)-, bromide
- 68857-86-3
- BS-45181
- N12421
- CS-0001449
- Z385417736
- EN300-65607
- UFZXPKYGNCVADM-UHFFFAOYSA-N
- AKOS000346275
- 4'-Ethyl-alpha-methylpropiophenone
- 4-Athylisobutyrophenon
- SCHEMBL3129690
- 1-(4-ethylphenyl)-2-methylpropan-1-one
- MDL： MFCD08457175
- Inchi： 1S/C12H16O/c1-4-10-5-7-11(8-6-10)12(13)9(2)3/h5-9H,4H2,1-3H3
- InChI Key： UFZXPKYGNCVADM-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)CC)C(C)C

Computed Properties

Exact Mass: 176.12018
Monoisotopic Mass: 176.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1-(4-ethylphenyl)-2-methylpropan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B440793-25mg	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3		25mg	$ 50.00	2022-06-07
TRC	B440793-50mg	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3		50mg	$ 70.00	2022-06-07
TRC	B440793-250mg	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3		250mg	$ 230.00	2022-06-07
eNovation Chemicals LLC	Y1230850-1g	1-(4-Ethylphenyl)-2-methylpropan-1-one	68857-86-3	95%	1g	$450	2024-06-03
Enamine	EN300-65607-0.05g	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3	95.0%	0.05g	$35.0	2025-02-20
Enamine	EN300-65607-0.1g	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3	95.0%	0.1g	$52.0	2025-02-20
Enamine	EN300-65607-0.25g	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3	95.0%	0.25g	$75.0	2025-02-20
Enamine	EN300-65607-0.5g	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3	95.0%	0.5g	$118.0	2025-02-20
Enamine	EN300-65607-1.0g	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3	95.0%	1.0g	$150.0	2025-02-20
Enamine	EN300-65607-2.5g	1-(4-ethylphenyl)-2-methylpropan-1-one	68857-86-3	95.0%	2.5g	$317.0	2025-02-20